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Compound of Interest

Compound Name: Deacetylnomilin

Cat. No.: B2938168

For Researchers, Scientists, and Drug Development Professionals

Deacetylnomilin (DAN), a naturally occurring limonoid found in citrus fruits, has emerged as a
compound of interest in oncology research due to its potent antiproliferative effects. This guide
provides a comprehensive cross-validation of DAN's efficacy in various cancer models,
presenting available experimental data to offer an objective comparison of its performance and
to elucidate its mechanism of action.

Quantitative Analysis of Anticancer Activity

The in vitro efficacy of Deacetylnomilin has been evaluated against several human cancer cell
lines. The half-maximal inhibitory concentration (IC50), a measure of a drug's potency, is a key
parameter in these assessments. While extensive data across a wide range of cancer models
for Deacetylnomilin is still emerging, preliminary findings indicate significant bioactivity.

Cancer Cell Line Cancer Type IC50 Value Reference

Estrogen Receptor-

N Breast Cancer 0.005 pg/mL [1](--INVALID-LINK--)
Positive (ER+)

Further research is required to establish a broader profile of Deacetylnomilin's activity across
a more comprehensive panel of cancer cell lines.
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In comparison, other citrus limonoids have also demonstrated anticancer properties, although
with varying potencies.

Cancer Cell IC50 Value
Compound . Cancer Type Reference
Line (after 72h)
) ) Pancreatic
Limonin Panc-28 <50 uM [2]
Cancer
- Pancreatic
Nomilin Panc-28 <50 uM [2]
Cancer
] ) ] Pancreatic
Limonexic Acid Panc-28 <50 uM [2]
Cancer
Limonoid Partial inhibitory
Glucoside SKOV-3 Ovarian Cancer effect at 100 [3]
Mixture pg/mL

Mechanism of Action: Unraveling the Signaling
Pathways

The precise molecular mechanisms underpinning Deacetylnomilin's anticancer effects are an
active area of investigation. Current research on citrus limonoids suggests a multi-faceted
approach involving the induction of apoptosis (programmed cell death) and cell cycle arrest.[1]

[4]

While a definitive link has not been established, one prevailing hypothesis is that certain natural
compounds, including those with structural similarities to limonoids, may exert their effects
through the inhibition of histone deacetylases (HDACs). HDACs are a class of enzymes that
play a crucial role in the epigenetic regulation of gene expression. Their inhibition can lead to
the re-expression of tumor suppressor genes, ultimately inducing apoptosis and inhibiting
tumor growth. However, direct evidence of Deacetylnomilin's activity as an HDAC inhibitor is
currently lacking in the scientific literature.

The general proposed mechanism for citrus limonoids involves the modulation of key signaling
pathways that regulate cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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